molecular formula C23H22N2O4S B2843593 methyl 6-acetyl-2-[(2-naphthalen-1-ylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate CAS No. 887894-74-8

methyl 6-acetyl-2-[(2-naphthalen-1-ylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate

Cat. No. B2843593
CAS RN: 887894-74-8
M. Wt: 422.5
InChI Key: VUSJHASHWUBVJR-UHFFFAOYSA-N
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Description

Methyl 6-acetyl-2-[(2-naphthalen-1-ylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C23H22N2O4S and its molecular weight is 422.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

  • Research has detailed the synthesis and chemical characterization of compounds related to pyridine and naphthalene derivatives. For example, studies have explored the synthesis of 2-amino-1,2,3,4-tetrahydronaphthalene-6,7-diol from naphthalene-2,3-diol, showcasing methods for creating structurally complex molecules that could be relevant for understanding the synthesis pathway of the target compound (Göksu et al., 2003).

Molecular Docking and DNA Interaction Studies

  • Schiff base ligands derived from similar structural frameworks have been synthesized and investigated for their interactions with DNA and docking studies. These studies are crucial for understanding the potential biological activities of related compounds (Kurt et al., 2020).

Development of Novel Heterocyclic Compounds

  • Research into the development of novel heterocyclic compounds, including pyridothienopyrimidines, which are synthesized through the reactions of similar naphthalene and pyridine derivatives, is pivotal for pharmaceutical and materials science applications (Medvedeva et al., 2010).

Potential for Drug Discovery

  • The synthesis and evaluation of novel compounds with naphthalene and pyridine motifs for anti-proliferative activity against various cancer cell lines provide insights into the potential therapeutic applications of related compounds (Abdel-Rahman et al., 2021).

properties

IUPAC Name

methyl 6-acetyl-2-[(2-naphthalen-1-ylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H22N2O4S/c1-14(26)25-11-10-18-19(13-25)30-22(21(18)23(28)29-2)24-20(27)12-16-8-5-7-15-6-3-4-9-17(15)16/h3-9H,10-13H2,1-2H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VUSJHASHWUBVJR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)CC3=CC=CC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H22N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

422.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

methyl 6-acetyl-2-[(2-naphthalen-1-ylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate

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